Cas no 1436029-15-0 (2-Chloro-N-(4-cyanotetrahydro-2H-pyran-4-yl)-4-methoxybenzeneacetamide)

• Product Name: 2-Chloro-N-(4-cyanotetrahydro-2H-pyran-4-yl)-4-methoxybenzeneacetamide
• CAS No: 1436029-15-0
• MF: C₁₅H₁₇ClN₂O₃
• MW: 308.760082960129
• CID: 5451772
• PubChem ID: 71969791
• Update Time: 2025-06-08

2-Chloro-N-(4-cyanotetrahydro-2H-pyran-4-yl)-4-methoxybenzeneacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS016972951
• EN300-26685810
• CHEMBL3460345
• 1436029-15-0
• Z1420347528
• 2-(2-CHLORO-4-METHOXYPHENYL)-N-(4-CYANOOXAN-4-YL)ACETAMIDE
• 2-Chloro-N-(4-cyanotetrahydro-2H-pyran-4-yl)-4-methoxybenzeneacetamide

• Inchi： 1S/C15H17ClN2O3/c1-20-12-3-2-11(13(16)9-12)8-14(19)18-15(10-17)4-6-21-7-5-15/h2-3,9H,4-8H2,1H3,(H,18,19)
• InChI Key： UHBKIVKZWJJOHJ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2(C#N)CCOCC2)=O)=CC=C(OC)C=C1Cl

Computed Properties

• Exact Mass: 308.0927701g/mol
• Monoisotopic Mass: 308.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 567.7±50.0 °C(Predicted)
• pka: 11.88±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-Chloro-N-(4-cyanotetrahydro-2H-pyran-4-yl)-4-methoxybenzeneacetamide

Introduction to 2-Chloro-N-(4-cyanotetrahydro-2H-pyran-4-yl)-4-methoxybenzeneacetamide (CAS No. 1436029-15-0)

The compound 2-Chloro-N-(4-cyanotetrahydro-2H-pyran-4-yl)-4-methoxybenzeneacetamide, identified by the CAS number 1436029-15-0, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of therapies targeting specific cellular pathways.

The molecular structure of this compound is characterized by a benzene ring substituted with a methoxy group at the para position and a chloro group at the ortho position. The acetamide functional group is attached to the nitrogen atom, which is further connected to a tetrahydrofuran derivative containing a cyano group. This combination of functional groups imparts the molecule with versatile chemical properties, making it a valuable substrate for further modifications and applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methodologies. Researchers have employed catalytic asymmetric synthesis to construct the chiral centers within the molecule, ensuring high enantiomeric purity. Such approaches not only enhance the compound's bioavailability but also align with the growing demand for sustainable chemical processes.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on several enzymes associated with neurodegenerative diseases. For instance, studies have shown that it can effectively inhibit acetylcholinesterase, an enzyme linked to Alzheimer's disease progression. Additionally, its ability to modulate kinase activity makes it a promising candidate for anticancer drug development.

The application of computational chemistry tools has further elucidated the molecular interactions responsible for its bioactivity. Molecular docking studies have revealed that the compound binds effectively to target proteins through hydrogen bonding and hydrophobic interactions. These insights are crucial for optimizing its pharmacokinetic properties and improving its therapeutic potential.

Moreover, this compound has shown potential in material science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds under mild conditions makes it an attractive building block for constructing functional materials with tailored properties.

In conclusion, 2-Chloro-N-(4-cyanotetrahydro-2H-pyran-4-yl)-4-methoxybenzeneacetamide (CAS No. 1436029-15-0) represents a multifaceted molecule with diverse applications across various scientific domains. Ongoing research continues to uncover new insights into its structure-function relationships, paving the way for innovative uses in medicine and beyond.